(1R,3R,4R,7S)-3-(6-Benzamido-9H-purin-9-yl)-1-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-2,5-dioxabicyclo[2.2.1]heptan-7-yl (2-cyanoethyl) diisopropylphosphoramidite

• IUPAC Name: N-[9-[(1R,3R,4R,7S)-1-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-7-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxy-2,5-dioxabicyclo[2.2.1]heptan-3-yl]purin-6-yl]benzamide
• InChI: InChI=1S/C48H52N7O8P/c1-32(2)55(33(3)4)64(61-27-13-26-49)63-42-41-46(54-31-52-40-43(50-30-51-44(40)54)53-45(56)34-14-9-7-10-15-34)62-47(42,28-59-41)29-60-48(35-16-11-8-12-17-35,36-18-22-38(57-5)23-19-36)37-20-24-39(58-6)25-21-37/h7-12,14-25,30-33,41-42,46H,13,27-29H2,1-6H3,(H,50,51,53,56)/t41-,42+,46-,47-,64?/m1/s1
• InChI Key: HPIDKMAOZZZGOP-LIUGLABVSA-N
• Canonical SMILES: CC(C)N(C(C)C)P(OCCC#N)OC1C2C(OC1(CO2)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)N6C=NC7=C(N=CN=C76)NC(=O)C8=CC=CC=C8
• Isomeric SMILES: CC(C)N(C(C)C)P(OCCC#N)O[C@H]1[C@@H]2[C@@H](O[C@]1(CO2)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)N6C=NC7=C(N=CN=C76)NC(=O)C8=CC=CC=C8
• Molecular Formula: C48H52N7O8P
• Molecular Weight: 885.9 g/mol
• CAS RN: 206055-79-0

Description

(1R,3R,4R,7S)-3-(6-Benzamido-9H-purin-9-yl)-1-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-2,5-dioxabicyclo[2.2.1]heptan-7-yl (2-cyanoethyl) diisopropylphosphoramidite is a useful research compound. Its molecular formula is C48H52N7O8P and its molecular weight is 885.9 g/mol. The purity is usually 95%.
The exact mass of the compound (1R,3R,4R,7S)-3-(6-Benzamido-9H-purin-9-yl)-1-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-2,5-dioxabicyclo[2.2.1]heptan-7-yl (2-cyanoethyl) diisopropylphosphoramidite is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality (1R,3R,4R,7S)-3-(6-Benzamido-9H-purin-9-yl)-1-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-2,5-dioxabicyclo[2.2.1]heptan-7-yl (2-cyanoethyl) diisopropylphosphoramidite suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (1R,3R,4R,7S)-3-(6-Benzamido-9H-purin-9-yl)-1-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-2,5-dioxabicyclo[2.2.1]heptan-7-yl (2-cyanoethyl) diisopropylphosphoramidite including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Carbocyclic Nucleosides Synthesis

Research by Hřebabecký et al. (2006) focuses on the synthesis of novel conformationally locked carbocyclic nucleosides derived from various bicyclo[2.2.1]heptane-based compounds. This work is significant in the field of nucleoside chemistry and can be linked to the broader category of compounds including (1R,3R,4R,7S)-3-(6-Benzamido-9H-purin-9-yl)-1-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-2,5-dioxabicyclo[2.2.1]heptan-7-yl (2-cyanoethyl) diisopropylphosphoramidite. Their work contributes to the understanding of how these complex molecules can be synthesized and potentially used in various scientific applications (Hřebabecký, Masojídková, Dračínský, & Holý, 2006).

Application in Base-Protected Nucleosides Synthesis

Bryld and Wengel (2003) describe the synthesis of a base-protected xylo-LNA adenine nucleoside, a compound that falls within the same chemical space as the compound . This research adds to the pool of knowledge on the synthesis of locked nucleic acid (LNA) nucleosides, which are crucial in the field of genetics and molecular biology (Bryld & Wengel, 2003).

Synthesis for Probing Adenylyl Cyclases

Emmrich et al. (2010) synthesized a compound similar to the one as a tool for probing adenylyl cyclases. Their research represents an application of such compounds in studying enzyme activities, particularly those involving adenylyl cyclases, which are significant in many biological signaling processes (Emmrich, El-Tayeb, Taha, Seifert, Müller, & Link, 2010).

Synthesis in HIV Research

The work of Rosenquist Å et al. (1996) in synthesizing enantiomerically pure bis(hydroxymethyl)-branched cyclohexenyl and cyclohexyl purines, related to the compound , showcases its potential application in HIV research. Although the compounds they synthesized were found to be inactive against HIV, the methodology and approach contribute to ongoing research in antiviral drug development (Rosenquist Å, Kvarnström, Classon, & Samuelsson, 1996).

Use in Antibacterial Agent Synthesis

Research by Remuzon et al. (1992) on the synthesis of fluoronaphthyridines, which includes the synthesis of chiral diazabicyclo[2.2.1]heptan-2-yl analogues, is closely related to the compound . Their work focuses on developing antibacterial agents, indicating the potential use of such compounds in creating new classes of antibiotics (Remuzon, Bouzard, Guiol, & Jacquet, 1992).